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Compound of Interest

Compound Name: D-Mannonic acid
CAS No.: 642-99-9
Cat. No.: B1229953
Get Quote
. J

D-Mannonic acid and D-gluconic acid, both oxidized forms of hexose sugars, share structural
similarities but exhibit distinct physicochemical properties and play different roles in biological
systems. This guide provides a detailed comparative analysis of these two sugar acids, offering
insights into their properties, biological significance, and the experimental protocols used for
their characterization.

Physicochemical Properties

A summary of the key physicochemical properties of D-Mannonic acid and D-gluconic acid is
presented below. These properties are crucial for understanding their behavior in solution and
their potential applications in drug formulation and development.
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Property D-Mannonic Acid D-Gluconic Acid References
Molar Mass 196.16 g/mol 196.16 g/mol [1]

Melting Point 74-76 °C 131 °C [1][2]

pKa ~3.39 (Predicted) 3.5-3.86 [1]

Water Solubility

Data not readily

available

Freely soluble (316
g/L at 25°C)

[1]

Stability

Hydrolyzes from its

lactone form

Stable under normal

conditions

[3]

Note: Some data for D-Mannonic acid, particularly its experimental pKa and quantitative water
solubility, are not as extensively documented in publicly available literature as those for D-

gluconic acid. The melting point of D-Mannonic acid can also vary depending on its isomeric

form and presence of its lactone.

Biological Activity and Metabolic Pathways

D-Mannonic acid and D-gluconic acid are both intermediates in carbohydrate metabolism, but

they participate in distinct pathways.

D-Gluconic Acid:

D-gluconic acid is a product of glucose oxidation and is a key intermediate in the pentose
phosphate pathway (PPP) and the Entner-Doudoroff pathway. In many organisms, glucose is
first oxidized to D-glucono-&-lactone, which then hydrolyzes to D-gluconic acid. This can then

be phosphorylated to 6-phospho-D-gluconate, a central molecule that can enter the PPP to

generate NADPH and precursors for nucleotide biosynthesis. In some bacteria, D-gluconic acid

can also be catabolized through the Entner-Doudoroff pathway.

D-Mannonic Acid:

D-Mannonic acid is primarily involved in the metabolism of D-mannose and certain uronic

acids. It is an intermediate in the pathway that converts these sugars into fructose-6-
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phosphate, which can then enter glycolysis. A key step in this pathway is the dehydration of D-
mannonate to 2-keto-3-deoxy-D-gluconate (KDG).

While direct comparative studies on the broader biological effects of these two acids are
limited, their distinct metabolic roles suggest they would have different impacts on cellular
energy and biosynthetic processes. D-gluconic acid has been noted for its antioxidant and anti-
inflammatory properties[4].

Signaling and Metabolic Pathway Diagrams

The following diagrams illustrate the central metabolic pathways involving D-gluconic acid and
D-Mannonic acid.

Pentose Phosphate
Pathway

6-Phospho-D-gluconate

Entner-Doudoroff
Pathway

Aldohexose Mannonate
D-Mannose Dehydrogenase | \annonic Acid Dehydratase 2-Keto-3-deoxy-
D-gluconate

Glucose Oxidase/
Dehydrogenase D-Glucono-8-lactone
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Prepare 0.1 M Sugar Acid Solution

:

Titrate with 0.1 M NaOH

:

Record pH and Volume of NaOH

:

Plot Titration Curve (pH vs. Volume)

:

Determine Equivalence Point

:

Determine Half-Equivalence Point

pKa = pH at Half-Equivalence Point
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Add Excess Solid to Water

:

Equilibrate in Shaker (24-48h)

:

Collect and Filter Supernatant

:

Quantify Concentration by HPL.C

Determine Solubility from Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Comprehensive Guide for Researchers and Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229953/docs#a-comprehensive-guide-for-
researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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